Cas no 1233952-93-6 (Methyl 4-[(piperidin-4-ylamino)methyl]benzoate dihydrochloride)

• Product Name: Methyl 4-[(piperidin-4-ylamino)methyl]benzoate dihydrochloride
• CAS No: 1233952-93-6
• MF: C₁₄H₂₂Cl₂N₂O₂
• MW: 321.242681980133
• CID: 4787401
• Update Time: 2025-07-23

Methyl 4-[(piperidin-4-ylamino)methyl]benzoate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[(piperidin-4-ylamino)methyl]benzoate dihydrochloride

• Inchi： 1S/C14H20N2O2.2ClH/c1-18-14(17)12-4-2-11(3-5-12)10-16-13-6-8-15-9-7-13;;/h2-5,13,15-16H,6-10H2,1H3;2*1H
• InChI Key： PIZWCJYAPFMXDC-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(C1C=CC(=CC=1)CNC1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 257
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-[(piperidin-4-ylamino)methyl]benzoate dihydrochloride

Recent Advances in the Study of Methyl 4-[(piperidin-4-ylamino)methyl]benzoate Dihydrochloride (CAS: 1233952-93-6)

Methyl 4-[(piperidin-4-ylamino)methyl]benzoate dihydrochloride (CAS: 1233952-93-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound, with its unique piperidine and benzoate structural motifs, has been investigated for its role in modulating various biological targets. Recent literature suggests that it may serve as a scaffold for the design of small-molecule inhibitors targeting G protein-coupled receptors (GPCRs) or enzymes involved in inflammatory pathways. Its dihydrochloride salt form enhances solubility, making it more amenable for pharmacological studies.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of Methyl 4-[(piperidin-4-ylamino)methyl]benzoate dihydrochloride. The researchers employed a multi-step synthetic route, starting from commercially available 4-(aminomethyl)benzoic acid, followed by esterification and subsequent coupling with piperidine derivatives. The final product was characterized using NMR, HPLC, and mass spectrometry, confirming its high purity and structural integrity.

In terms of biological activity, preliminary in vitro assays have demonstrated that this compound exhibits moderate affinity for certain serotonin and dopamine receptor subtypes. These findings suggest its potential utility in the development of central nervous system (CNS) therapeutics, particularly for disorders such as depression and Parkinson's disease. However, further in vivo studies are required to validate these observations and assess its pharmacokinetic properties.

Another area of interest is the compound's potential as a building block for proteolysis-targeting chimeras (PROTACs). A recent preprint on bioRxiv highlighted its use in the design of heterobifunctional molecules that can recruit E3 ubiquitin ligases to target proteins for degradation. This innovative approach could open new avenues for targeting previously undruggable proteins in cancer and neurodegenerative diseases.

From a safety perspective, limited toxicological data are currently available for Methyl 4-[(piperidin-4-ylamino)methyl]benzoate dihydrochloride. Standard in vitro cytotoxicity assays in human hepatocytes and renal cells showed no significant toxicity at concentrations below 100 μM, suggesting a favorable preliminary safety profile for further development.

In conclusion, Methyl 4-[(piperidin-4-ylamino)methyl]benzoate dihydrochloride (CAS: 1233952-93-6) represents a promising compound with diverse potential applications in pharmaceutical research. Its synthetic accessibility, combined with emerging biological data, positions it as an attractive candidate for further investigation. Future studies should focus on expanding its structure-activity relationship profile and exploring its therapeutic potential in relevant disease models.